Cas no 132367-97-6 (Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester)
132367-97-6 structure
Product Name:Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
CAS No:132367-97-6
MF:C20H35N3O4
MW:381.509605646133
CID:152916
PubChem ID:124100
Update Time:2025-04-19
Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
- 2-(2-methyl-5-nitroimidazol-1-yl)ethyl tetradecanoate
- metronidazole myristate
- 2-(2-Methyl-5-nitro-1H-imidazol-1-yl)ethyl tetradecanoate
- 132367-97-6
- Tetradecanoic acid, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester
- DTXSID60157509
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- Inchi: 1S/C20H35N3O4/c1-3-4-5-6-7-8-9-10-11-12-13-14-20(24)27-16-15-22-18(2)21-17-19(22)23(25)26/h17H,3-16H2,1-2H3
- InChI Key: TZVOJNPVLIAXMB-UHFFFAOYSA-N
- SMILES: O(CCN1C(=CN=C1C)[N+](=O)[O-])C(CCCCCCCCCCCCC)=O
Computed Properties
- Exact Mass: 381.26295
- Monoisotopic Mass: 381.263
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 27
- Rotatable Bond Count: 16
- Complexity: 415
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- Density: 1.09
- Boiling Point: 523.1°Cat760mmHg
- Flash Point: 270.2°C
- Refractive Index: 1.523
- PSA: 87.26
Tetradecanoic acid,2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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